Cas no 57566-22-0 (Neoilludol)

• Product name: Neoilludol
• CAS No: 57566-22-0
• MF: C₁₅H₂₄O₃
• MW: 252.349265098572
• CID: 379792

Neoilludol Chemical and Physical Properties

Names and Identifiers

• 2aH-Cyclobut[e]indene-1,2a-diol,1,2,4a,5,6,7,7a,7b-octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-,(1R,2aR,4aS,7aS,7bS)-rel-(-)-
• Neoilludol
• 1,2,4a,5,6,7,7a,7b-Octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-2aH-cyclobut[e]indene-1,2a-diol
• 2aH-Cyclobut[e]indene-1,2a-diol,1,2,4a,5,6,7,7a,7b-octahydro-3-(hydroxymethyl)-6,6,7b-trimethyl-,(1R,2aR,4aS,7aS,7bS)-rel-(-)

• Inchi： 1S/C15H24O3/c1-13(2)5-9-4-10(8-16)15(18)7-12(17)14(15,3)11(9)6-13/h4,9,11-12,16-18H,5-8H2,1-3H3
• InChI Key： DBUCIEANMBGVBM-UHFFFAOYSA-N
• SMILES： OC12C(CO)=CC3CC(C)(C)CC3C1(C)C(C2)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 414
• XLogP3: 2.109
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Illudanes and illudins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Illudanes and illudins